Cas no 868377-57-5 (4-acetyl-N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-acetyl-N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868377-57-5
• MF: C₁₉H₁₃ClN₂O₂S
• MW: 368.836722135544
• CID: 6407780
• PubChem ID: 2151336
• Update Time: 2025-10-22

4-acetyl-N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-acetyl-N-(4-chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-acetyl-N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• AKOS024611419
• F1816-0373
• 4-acetyl-N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 868377-57-5
• ZINC02715581
• BDBSRJRMMAAVSB-VZCXRCSSSA-N

• Inchi： 1S/C19H13ClN2O2S/c1-3-11-22-17-15(20)5-4-6-16(17)25-19(22)21-18(24)14-9-7-13(8-10-14)12(2)23/h1,4-10H,11H2,2H3/b21-19+
• InChI Key： BDBSRJRMMAAVSB-XUTLUUPISA-N
• SMILES： C(/N=C1\N(CC#C)C2=C(Cl)C=CC=C2S\1)(=O)C1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 368.0386265g/mol
• Monoisotopic Mass: 368.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-acetyl-N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 4-Acetyl-N-(2Z)-4-Chloro-3-(Prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868377-57-5)

4-Acetyl-N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868377-57-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole core and a propargyl substituent, making it a promising candidate for various therapeutic applications.

The benzothiazole scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. It has been reported to exhibit a wide range of pharmacological properties, including anti-inflammatory, antitumor, and antimicrobial activities. The presence of the propargyl group in the structure of 4-acetyl-N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide adds an additional layer of complexity and reactivity, which can be exploited for the development of novel drugs.

Recent studies have highlighted the potential of this compound in the treatment of neurodegenerative diseases. The propargyl substituent has been shown to enhance the compound's ability to cross the blood-brain barrier, making it a valuable candidate for central nervous system (CNS) disorders. Additionally, the acetyl and chloro substituents contribute to the overall stability and bioavailability of the molecule, further enhancing its therapeutic potential.

In the context of cancer research, 4-acetyl-N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has demonstrated significant antiproliferative effects against various cancer cell lines. Studies have shown that this compound can induce apoptosis and inhibit cell cycle progression, making it a potential lead compound for the development of anticancer drugs. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The synthesis of 4-acetyl-N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the benzothiazole core through a condensation reaction between 2-aminothiophenol and an appropriate carbonyl compound. Subsequent functionalization steps are then carried out to introduce the acetyl, chloro, and propargyl groups. Advanced synthetic methods such as click chemistry have also been employed to facilitate the introduction of the propargyl substituent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-acetyl-N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic properties. Further studies are needed to fully elucidate its therapeutic potential and optimize its use in clinical practice.

In conclusion, 4-acetyl-N-(2Z)-4-chloro-3-(prop-2-yinl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868377-57-5) represents a promising compound with diverse biological activities and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.